Cas no 337498-93-8 (<br>6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxy lic acid ethyl ester)

• Product Name: <br>6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxy lic acid ethyl ester
• CAS No: 337498-93-8
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 3071170
• PubChem ID: 3130367
• Update Time: 2025-05-24

<br>6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxy lic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxy lic acid ethyl ester
• Oprea1_096604
• 6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
• 337498-93-8
• Ethyl6-amino-4-(4-(benzyloxy)-3-ethoxyphenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate
• AG-690/13705128
• ethyl 6-amino-4-[4-(benzyloxy)-3-ethoxyphenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate
• Ethyl 6-amino-4-(4-(benzyloxy)-3-ethoxyphenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate
• AKOS024302795
• AKOS000576080
• Oprea1_598420

• MDL： MFCD02046950
• Inchi： 1S/C25H26N2O5/c1-4-29-21-13-18(11-12-20(21)31-15-17-9-7-6-8-10-17)23-19(14-26)24(27)32-16(3)22(23)25(28)30-5-2/h6-13,23H,4-5,15,27H2,1-3H3
• InChI Key： JECXWIQNLBRHAY-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C(C(=O)OCC)=C1C)C1C=CC(=C(C=1)OCC)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 434.18417193Da
• Monoisotopic Mass: 434.18417193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on <br>6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxy lic acid ethyl ester

Introduction to 6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS No. 337498-93-8)

6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylic acid ethyl ester, identified by its CAS number 337498-93-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a pyran core with multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of an amino group, cyano group, benzyloxy, and ethoxy substituents on the aromatic ring, combined with the ester functionality at the carboxylic acid position, makes this molecule a promising candidate for further exploration in drug discovery.

The structural complexity of 6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylic acid ethyl ester arises from its multifaceted functionalization. The pyran ring itself is a key structural motif in many bioactive natural products and synthetic drugs, providing a stable scaffold for further derivatization. The amino group at the 6-position introduces basicity, which can be exploited for interactions with acidic residues in biological targets. Meanwhile, the cyano group at the 5-position contributes to electron-withdrawing effects, influencing the electronic properties of the aromatic system and potentially enhancing binding affinity.

The aromatic ring at the 4-position is substituted with both benzyloxy and ethoxy groups. The benzyloxy moiety not only increases the molecular size but also introduces lipophilicity, which can improve membrane permeability—a crucial factor for oral bioavailability. On the other hand, the ethoxy group provides additional hydrogen bonding potential and steric bulk, which can fine-tune interactions with biological targets. The ester functionality at the 3-position of the pyran ring is another key feature, as esters are commonly found in pharmaceuticals due to their stability and ability to undergo metabolic conversion into more reactive intermediates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that compounds featuring similar structural motifs may interact with enzymes or receptors involved in critical biological pathways. For instance, modifications at the amino and cyano positions have been shown to modulate catalytic activity in certain enzyme families. Additionally, the presence of aromatic rings substituted with benzyloxy and ethoxy groups is often associated with enhanced binding affinity to protein targets due to π-stacking interactions and hydrophobic effects.

The synthesis of 6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylic acid ethyl ester presents a significant challenge due to its intricate architecture. Traditional synthetic routes involve multi-step reactions, including cyclization, functional group interconversions, and protecting group strategies. However, recent methodological developments have streamlined these processes by leveraging transition metal catalysis and asymmetric synthesis techniques. These innovations not only improve yield but also enhance enantioselectivity, which is crucial for developing enantiomerically pure drugs that exhibit optimal pharmacological profiles.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary data indicate that derivatives with similar structures may exhibit inhibitory effects on various enzymes implicated in diseases such as cancer and inflammation. The interplay between the different functional groups likely contributes to its diverse spectrum of activity. For example, the amino group could participate in hydrogen bonding interactions with active site residues, while the cyano group might engage in dipole-dipole interactions or act as a ligand for metal ions cofactors in certain enzymes.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their versatility as drug candidates. Pyran derivatives are no exception, with many already approved drugs featuring this scaffold. The unique combination of functional groups in 6-Amino-4-(4-benzyloxy-3-ethoxy-phenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylic acid ethyl ester positions it as a valuable building block for future drug development programs. By systematically modifying its structure—such as varying substituents on the aromatic ring or altering the ester functionality—scientists can generate libraries of analogs with tailored pharmacological properties.

Future research directions may focus on exploring synthetic routes that minimize harsh reaction conditions and improve scalability. Additionally, integrating machine learning models into drug discovery pipelines could accelerate the identification of lead compounds derived from this scaffold. Such computational approaches can predict novel derivatives with enhanced potency or selectivity before experimental validation is required.

The broader significance of this compound lies in its contribution to our understanding of structure-function relationships in bioactive molecules. By studying how modifications at specific positions affect biological activity, researchers can gain insights into molecular recognition mechanisms that are fundamental to drug design. This knowledge not only advances academic research but also has practical implications for developing new therapeutics that address unmet medical needs.